![molecular formula C23H24Cl2N4O B4616481 1-(1H-indol-3-yl)-2-[4-(2-quinolinyl)-1-piperazinyl]ethanone dihydrochloride](/img/structure/B4616481.png)
1-(1H-indol-3-yl)-2-[4-(2-quinolinyl)-1-piperazinyl]ethanone dihydrochloride
Overview
Description
1-(1H-indol-3-yl)-2-[4-(2-quinolinyl)-1-piperazinyl]ethanone dihydrochloride is a useful research compound. Its molecular formula is C23H24Cl2N4O and its molecular weight is 443.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 442.1327168 g/mol and the complexity rating of the compound is 547. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electrochemical Synthesis
Electrochemical oxidation has been utilized in the synthesis of new phenylpiperazine derivatives, including structures related to 1-(1H-indol-3-yl)-2-[4-(2-quinolinyl)-1-piperazinyl]ethanone dihydrochloride. This process is facilitated by the electrochemical oxidation of precursor compounds in the presence of arylsulfinic acids as nucleophiles, leading to the formation of new derivatives through a Michael type addition reaction. This method offers a facile and environmentally friendly approach for the synthesis of phenylpiperazine derivatives in aqueous solutions under ambient conditions (Nematollahi & Amani, 2011).
Anticancer Potential
A derivative closely related to the chemical showed significant antiproliferative activity through a mixed mechanism of action. This compound forms an intercalative complex with DNA and inhibits DNA topoisomerase II, thereby blocking the cell cycle in the G(2)/M phase and potentially inducing apoptosis, as suggested by flow cytometry analysis. These findings highlight the compound's potential as an anti-cancer agent (Via et al., 2008).
Antimicrobial and Antifungal Activity
Recent research into 1H-Indole derivatives has uncovered compounds with significant antimicrobial and antifungal activities. These derivatives were synthesized through reactions involving indole and various other compounds, leading to the creation of novel 1H-Indole derivatives that were tested against a range of microorganisms. The synthesized compounds exhibited significant antimicrobial activity, underscoring their potential in developing new antimicrobial agents (Letters in Applied NanoBioScience, 2020).
Synthesis of Quinoxaline Derivatives
The synthesis of 4-piperazinylquinoline derivatives based on the isatin scaffold through a molecular hybridization approach has been investigated for its cytotoxic effects on human breast tumor cell lines. This approach has led to the identification of compounds with potent cytotoxic effects, offering a promising avenue for the development of new anti-breast cancer agents (Solomon et al., 2010).
Properties
IUPAC Name |
1-(1H-indol-3-yl)-2-(4-quinolin-2-ylpiperazin-1-yl)ethanone;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O.2ClH/c28-22(19-15-24-21-8-4-2-6-18(19)21)16-26-11-13-27(14-12-26)23-10-9-17-5-1-3-7-20(17)25-23;;/h1-10,15,24H,11-14,16H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMAZLJHOOXDHFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)C2=CNC3=CC=CC=C32)C4=NC5=CC=CC=C5C=C4.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24Cl2N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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